Cas no 83571-08-8 (1,4-Naphthalenedione, 5,6,8-trimethoxy-)
83571-08-8 structure
Product name:1,4-Naphthalenedione, 5,6,8-trimethoxy-
1,4-Naphthalenedione, 5,6,8-trimethoxy- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Naphthalenedione, 5,6,8-trimethoxy-
- 5,6,8-trimethoxynaphthalene-1,4-dione
- DTXSID00510836
- 83571-08-8
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- Inchi： InChI=1S/C13H12O5/c1-16-9-6-10(17-2)13(18-3)12-8(15)5-4-7(14)11(9)12/h4-6H,1-3H3
- InChI Key： TULAGLYLUYBXIH-UHFFFAOYSA-N
- SMILES： COC1=CC(=C(C2=C1C(=O)C=CC2=O)OC)OC
Computed Properties
- Exact Mass: 248.06847348g/mol
- Monoisotopic Mass: 248.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8Ų
- XLogP3: 1.4
1,4-Naphthalenedione, 5,6,8-trimethoxy- Related Literature
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1. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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4. Book reviews
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5. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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